Cas no 86769-71-3 (Benzeneacetic acid, a-2-cyclohexen-1-yl-, methyl ester)

• Product name: Benzeneacetic acid, a-2-cyclohexen-1-yl-, methyl ester
• CAS No: 86769-71-3
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 734202
• PubChem ID: 242037

Benzeneacetic acid, a-2-cyclohexen-1-yl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-2-cyclohexen-1-yl-, methyl ester
• methyl 2-cyclohex-2-en-1-yl-2-phenylacetate
• NSC-50148
• NSC50148
• DTXSID80287291
• 86769-71-3

• Inchi： InChI=1S/C15H18O2/c1-17-15(16)14(12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2,4-6,8-10,13-14H,3,7,11H2,1H3
• InChI Key： AZOXEEPVCXPIBN-UHFFFAOYSA-N
• SMILES： COC(=O)C(C1CCCC=C1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 230.13068
• Monoisotopic Mass: 230.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.8

Experimental Properties

• Density: 1.069
• Boiling Point: 315.7°Cat760mmHg
• Flash Point: 121.3°C
• Refractive Index: 1.539
• PSA: 26.30000
• LogP: 3.29950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives